Cas no 2411323-65-2 (Methyl (E)-4-[2-(benzimidazol-1-ylmethyl)pyrrolidin-1-yl]-4-oxobut-2-enoate)

• Product Name: Methyl (E)-4-[2-(benzimidazol-1-ylmethyl)pyrrolidin-1-yl]-4-oxobut-2-enoate
• CAS No: 2411323-65-2
• MF: C₁₇H₁₉N₃O₃
• MW: 313.351063966751
• CID: 5358285
• PubChem ID: 146099509
• Update Time: 2025-08-05

Methyl (E)-4-[2-(benzimidazol-1-ylmethyl)pyrrolidin-1-yl]-4-oxobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• Z4097795193
• methyl (2E)-4-{2-[(1H-1,3-benzodiazol-1-yl)methyl]pyrrolidin-1-yl}-4-oxobut-2-enoate
• Methyl (E)-4-[2-(benzimidazol-1-ylmethyl)pyrrolidin-1-yl]-4-oxobut-2-enoate

• Inchi： 1S/C17H19N3O3/c1-23-17(22)9-8-16(21)20-10-4-5-13(20)11-19-12-18-14-6-2-3-7-15(14)19/h2-3,6-9,12-13H,4-5,10-11H2,1H3/b9-8+
• InChI Key： OJHXMQXOHSLIOF-CMDGGOBGSA-N
• SMILES： O=C(/C=C/C(=O)OC)N1CCCC1CN1C=NC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 480
• XLogP3: 1.5
• Topological Polar Surface Area: 64.4

Additional information on Methyl (E)-4-[2-(benzimidazol-1-ylmethyl)pyrrolidin-1-yl]-4-oxobut-2-enoate

Methyl (E)-4-[2-(benzimidazol-1-ylmethyl)pyrrolidin-1-yl]-4-oxobut-2-enoate: A Comprehensive Overview

The compound Methyl (E)-4-[2-(benzimidazol-1-ylmethyl)pyrrolidin-1-yl]-4-oxobut-2-enoate (CAS No. 2411323652) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its complex structure, has garnered attention due to its unique properties and applications in drug design and material science. The molecule's structure, which includes a benzimidazole moiety, a pyrrolidine ring, and an enoate group, contributes to its versatile reactivity and functionality.

Recent studies have highlighted the importance of benzimidazole derivatives in medicinal chemistry, particularly in the development of anti-inflammatory and anticancer agents. The presence of the benzimidazole group in this compound suggests potential biological activity, making it a promising candidate for further research. Additionally, the pyrrolidine ring is known for its role in enhancing the pharmacokinetic properties of molecules, such as improving bioavailability and stability.

The enoate group in the molecule plays a crucial role in determining its reactivity. This functional group is often involved in conjugation reactions, making it a valuable component in organic synthesis. Recent advancements in enolate chemistry have expanded the scope of applications for such compounds, including their use in catalytic processes and polymer synthesis.

From a synthetic perspective, the preparation of Methyl (E)-4-[2-(benzimidazol-1-ylmethyl)pyrrolidin-1-yl]-4-oxobut-2-enolate involves a series of carefully designed reactions. The synthesis typically begins with the formation of the benzimidazole derivative, followed by the construction of the pyrrolidine ring. The final step involves the introduction of the enoate group through an esterification reaction. This multi-step synthesis process underscores the complexity and precision required to produce this compound.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a chiral catalyst has been explored in asymmetric synthesis, where it facilitates the formation of enantioselective products. Furthermore, its role as a building block in drug discovery has been emphasized, particularly in the development of bioactive molecules with tailored properties.

Recent research has also focused on the environmental impact of such compounds. Studies have demonstrated that Methyl (E)-4-[2-(benzimidazol-1-yllmethyl)pyrrolidin-l-yll]-4-o-xobut-enolate exhibits biodegradability under specific conditions, reducing its ecological footprint. This finding is significant for industries seeking sustainable chemical solutions.

In conclusion, Methyl (E)-4-[2-(benzimidazol-l-yllmethyl)pyrrolidin-l-yll]-4-o-xobut-enolate (CAS No. 2411323652) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool in organic synthesis and drug development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and pharmacology.